Cas no 2227870-63-3 (4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one
• CAS No: 2227870-63-3
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6190093
• PubChem ID: 165601006
• Update Time: 2025-08-03

4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one
• EN300-1632885
• 2227870-63-3

• Inchi： 1S/C12H17N3O/c1-2-7-15-11(16)8-10(13)12(15)9-3-5-14-6-4-9/h3-6,10,12H,2,7-8,13H2,1H3/t10-,12+/m0/s1
• InChI Key： UWYFRPWGQJKDCA-CMPLNLGQSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=CN=CC=2)N1CCC)N

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.2Ų

Additional information on 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one

Chemical Profile of 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one (CAS No. 2227870-63-3)

4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one, identified by the CAS number 2227870-63-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrrolidinone class, characterized by a six-membered heterocyclic ring containing a nitrogen atom and a carbonyl group. The presence of multiple substituents, including an amino group, a propyl side chain, and a pyridine moiety at the 5-position, imparts unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The molecular structure of 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one is highly versatile, allowing for diverse functionalization and derivatization strategies. The amino group at the 1-position serves as a potential site for further chemical modifications, such as coupling reactions to form amides or peptides, which are crucial in the development of bioactive molecules. The propyl side chain contributes to the compound's lipophilicity, influencing its solubility and membrane permeability—key factors in drug bioavailability and pharmacokinetics. Additionally, the pyridine ring at the 5-position introduces a hydrogen bond acceptor site, enhancing interactions with biological targets.

In recent years, there has been growing interest in exploring novel scaffolds that combine structural elements from different chemical classes to achieve enhanced biological activity. 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one exemplifies this trend by integrating features from pyrrolidinone, propylamine, and pyridine derivatives. Such hybrid molecules have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The unique combination of these structural motifs may lead to the discovery of drugs with improved efficacy and reduced side effects compared to traditional monomeric compounds.

One of the most compelling aspects of 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. The pyridine moiety in this compound can interact with the ATP-binding pocket of kinases, while the propyl side chain and amino group may further modulate binding affinity and selectivity. Preclinical studies have demonstrated that similar pyrrolidinone-based compounds exhibit inhibitory activity against various kinases, making them valuable tools for drug development.

Furthermore, the structural features of 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one suggest potential applications in treating neurological disorders. The presence of both lipophilic and hydrophilic regions enhances its ability to cross the blood-brain barrier (BBB), a critical requirement for CNS drugs. Additionally, the compound's ability to form hydrogen bonds with biological targets may contribute to its binding stability and prolonged action within neural tissues. Recent research has highlighted the importance of multitarget engagement in CNS drug discovery, and 4-amino-1-propyl-5-(pyridin-4-yl)pyrrolidin-2-one could serve as a lead compound for developing dual-action therapeutics that address multiple pathological mechanisms simultaneously.

The synthesis of 4-amino-1-propyl-5-(pyridin-4-yloxy)pyrrolidinone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the propyl group and condensation reactions to form the pyrrolidinone ring. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving scalability. These advancements are crucial for translating promising leads like 4-amino-pyrrolidine derivatives into viable drug candidates.

In conclusion, 2227870-cas no2227870 -63 -3 exhibits remarkable potential as a pharmacological scaffold due to its unique structural features and diverse biological activities. Its combination of an amino group, propyloxy-pyridine-pyrrolidine core,and other functional moieties makes it an attractive candidate for further exploration in drug discovery efforts targeting various diseases, including cancer, inflammation,and neurological disorders. As research continues, additional insights into its pharmacological profile will likely emerge, paving the way for novel therapeutic interventions based on this promising compound.